Cas no 2171848-33-0 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid
• CAS No: 2171848-33-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6003805
• PubChem ID: 165544977
• Update Time: 2025-10-28

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid
• EN300-1516838
• 2171848-33-0
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-9-18(25(32)29-27(2,3)15-14-24(30)31)16-28-26(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,4,9,14-17H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： VJTKYQJQNYRHAC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C)(C)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic Acid (CAS No. 2171848-33-0)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid, identified by its CAS number 2171848-33-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the realm of targeted therapy and molecular recognition.

The molecular structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid is characterized by its intricate arrangement of functional groups, which include an amino group, a methoxycarbonyl group, and a fluorenyl moiety. These features contribute to its unique chemical behavior and make it a valuable candidate for further investigation in various biological and chemical applications.

In recent years, there has been a growing interest in the development of novel compounds that can interact selectively with biological targets. The presence of the fluorenyl group in this molecule enhances its binding affinity and stability, making it an attractive scaffold for designing high-affinity ligands. Furthermore, the methoxycarbonyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop molecules that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, studies have shown that derivatives of this compound can modulate the activity of kinases, which are key players in signal transduction pathways involved in cancer and inflammation.

The fluorenyl moiety, in particular, has been extensively studied for its ability to enhance the photophysical properties of molecules. This has led to its incorporation into probes and imaging agents used in diagnostic applications. Additionally, the methoxycarbonyl group can be used to introduce solubility-enhancing functionalities, which is crucial for developing compounds suitable for oral administration or other therapeutic routes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid with remarkable accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions with target proteins and assess the compound's pharmacokinetic profile. These computational tools have significantly accelerated the drug discovery process and have helped to prioritize compounds for experimental validation.

In vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. For example, researchers have reported that certain analogs can inhibit the growth of tumor cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid as a lead compound for further development into therapeutic agents.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it possible to produce high-purity samples suitable for biological testing. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate molecular framework of this compound efficiently.

The role of CAS No. 2171848-33-0 as a reference point for this molecule underscores its importance in scientific literature. Researchers often use CAS numbers to ensure consistency and accuracy when referring to specific chemical entities. This standardized system helps to minimize confusion and facilitates collaboration across different laboratories and institutions.

Further research is needed to fully elucidate the mechanisms by which this compound exerts its biological effects. Long-term studies will be essential to assess its safety profile and optimize its pharmacological properties. Additionally, exploring new synthetic routes could help to reduce production costs and improve scalability, making it more feasible for industrial applications.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid (CAS No. 2171848-33-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.